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Compound of Interest

Compound Name: (4-Amino-3-chlorophenyl)methanol

CAS No.: 113372-69-3

Cat. No.: B169318

Get Quote

Executive Summary & Core Directive
(4-Amino-3-chlorophenyl)methanol (CAS: 113372-67-1) is a functionalized aniline derivative

widely used as an intermediate in pharmaceutical synthesis. Its dual functionality (primary

amine and benzyl alcohol) combined with a halogen substituent presents specific stability and

disposal challenges.

The Core Directive: This compound must be managed as Halogenated Organic Waste. Under

no circumstances shall this material be discharged into municipal wastewater systems. Its

chlorinated nature requires high-temperature incineration with acid gas scrubbing to prevent

the release of toxic dioxins and hydrochloric acid.

Chemical Profile & Hazard Assessment
Understanding the "Why" behind the safety protocols.

The presence of the amine group makes this compound sensitive to oxidation (darkening over

time), while the chlorine atom dictates its classification as a halogenated pollutant.
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Property Data Operational Implication

Chemical Name
(4-Amino-3-

chlorophenyl)methanol

Use full name on all waste

tags.

CAS Number 113372-67-1
Unique identifier for

inventory/EHS tracking.

Molecular Formula C₇H₈ClNO
Contains Nitrogen and

Chlorine.

Physical State Solid (Powder/Crystalline)
Inhalation hazard (dust). Use

weigh boats/funnels.

Solubility DMSO, Methanol, Ethanol
Use alcohols for spill

cleanup/wiping.

Primary Hazards
Irritant (Skin/Eye/Lung),

Aquatic Toxicity

H315, H319, H335. Treat as

environmentally persistent.

Incompatibilities
Strong Oxidizers, Acid

Chlorides, Anhydrides

Risk of exothermic reaction.

Do not store with nitric acid or

peroxides.

Pre-Disposal Handling & Storage
To minimize waste volume and prevent degradation before use:

Storage Environment: Store in a cool, dry place (2-8°C recommended) under an inert

atmosphere (Argon/Nitrogen) if possible. Anilines oxidize and darken upon air exposure.

Segregation: Keep physically separate from oxidizing acids (e.g., Nitric, Perchloric) to

prevent potential ignition or formation of toxic N-oxides.

Container Choice: Amber glass is preferred to prevent photodegradation.

Disposal Workflow & Logic
The disposal pathway is strictly governed by the Halogenated nature of the compound. Mixing

halogenated waste with non-halogenated solvents (like Acetone or Ethanol) significantly
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increases the disposal cost for the entire container because the entire volume must be treated

as halogenated.

The Segregation Rule
Stream A (Halogenated): Contains (4-Amino-3-chlorophenyl)methanol, DCM, Chloroform,

Chlorobenzene.

Stream B (Non-Halogenated): Acetone, Methanol, Ethyl Acetate, Toluene.[1]

Stream C (Aqueous): Water-based buffers.

CRITICAL: If you dissolve (4-Amino-3-chlorophenyl)methanol in Acetone to clean a flask,

that Acetone must now be poured into the Halogenated waste stream.

Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Solid (Excess Reagent)

Do not dissolve the solid unnecessarily. Solid waste is cheaper to incinerate than liquid

waste.

Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth HDPE jar.

Label the inner container clearly.[2]

Place this container into the lab's designated Solid Hazardous Waste drum.

Scenario B: Disposing of Reaction Mixtures (Liquid)
Assess the Solvent: If the reaction solvent was halogenated (e.g., DCM), pour directly into

the Halogenated Waste carboy.

Cross-Contamination: If the solvent was non-halogenated (e.g., Methanol), the presence of

the chlorinated solute (CAS 113372-67-1) forces the entire mixture into the Halogenated

Waste stream.

pH Check: Ensure the waste solution is not highly acidic (< pH 2) or basic (> pH 12).

Neutralize if necessary to prevent container corrosion, but only if standard lab protocol
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permits.

Scenario C: Spill Cleanup
PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use a N95 or

P100 respirator.

Containment: If solid, cover with wet paper towels to prevent dust dispersion, then scoop up.

Solubilization: Wipe the surface with a paper towel soaked in Ethanol or Methanol (the

compound is soluble in alcohols).

Disposal: Place all contaminated paper towels, gloves, and scoopers into a bag. Tag as

"Solid Debris contaminated with Halogenated Organics."

Decision Logic Diagram
This workflow ensures compliance with RCRA (Resource Conservation and Recovery Act)

standards for halogenated solvents.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
(4-Amino-3-chlorophenyl)methanol

Determine Physical State

Solid (Powder/Crystal) Liquid (Solution)

Pack in HDPE Jar or
Double Bag

Label: 'Solid Waste - Toxic/Irritant'
List CAS: 113372-67-1

EHS Pickup / Incineration

Identify Primary Solvent

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, Acetone, Water)

MUST GO TO:
Halogenated Waste Stream

 Contaminated by Cl-

Complete Waste Tag:
Check 'Halogenated'
List all constituents

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and disposal of (4-Amino-3-
chlorophenyl)methanol. Note that non-halogenated solvents become halogenated waste

streams once this compound is introduced.

Regulatory & Compliance Context
EPA/RCRA Classification
While this specific CAS is not explicitly "P-listed" (Acutely Toxic) or "U-listed" (Toxic) by default

in 40 CFR 261.33, it is a derivative of aniline and a chlorinated hydrocarbon.

Characteristic Waste: It likely meets criteria for toxicity if leached.

F-List Consideration: If spent solvents (like Methylene Chloride) are used with it, the waste is

F002 (Spent Halogenated Solvents).[3]

Best Practice: Treat as "Hazardous Waste - Toxic, Irritant, Halogenated."

Incineration Requirement
Because of the chlorine content, this waste cannot be fuel-blended for energy recovery in

standard cement kilns unless they are equipped for halogen handling. It typically requires

Rotary Kiln Incineration with secondary combustion chambers and scrubbers to neutralize the

HCl gas generated during combustion [1].

Emergency Procedures
Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

Consult a physician (aniline derivatives can absorb through membranes).

Skin Contact: Wash with soap and water. Do not use ethanol on skin, as it may enhance

transdermal absorption of the aniline derivative.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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